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Compound of Interest

Ethyl 3-
Compound Name: )
(methylthio)benzoylformate

cat. No.: B2838971

Application Notes and Protocols for Ethyl 3-
(methylthio)benzoylformate

Introduction

Ethyl 3-(methylthio)benzoylformate is an aryl a-ketoester. Compounds of this class are
valuable intermediates in organic synthesis and are utilized in the development of
pharmaceuticals and agrochemicals. Their reactivity, characterized by the presence of two
adjacent carbonyl groups and an aromatic ring, allows for a variety of chemical transformations.
Notably, benzoylformate derivatives have been explored as photoinitiators and are studied in
the context of cancer metabolism and as potential enzyme inhibitors. This document provides
detailed protocols for the plausible synthesis of Ethyl 3-(methylthio)benzoylformate and
outlines its potential applications based on the known reactivity of analogous compounds.
Given the limited direct literature on this specific substituted compound, the following protocols
are based on well-established methods for similar molecules.
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Property Value

Molecular Formula C11H1203S

Molecular Weight 224.28 g/mol
Appearance Pale yellow oil (predicted)
Boiling Point > 250 °C (predicted)

Soluble in common organic solvents (e.g., DCM,

Solubility
Ether, Ethyl Acetate)

Experimental Protocols: Synthesis of Ethyl 3-
(methylthio)benzoylformate

The synthesis of Ethyl 3-(methylthio)benzoylformate can be envisioned via a multi-step
sequence starting from the commercially available 3-(methylthio)benzaldehyde. The proposed
pathway involves the formation of a mandelic acid intermediate, followed by oxidation and
subsequent esterification.

Overall Synthetic Workflow
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« To cite this document: BenchChem. [Standard experimental conditions for reactions involving
Ethyl 3-(methylthio)benzoylformate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b283897 1#standard-experimental-conditions-for-
reactions-involving-ethyl-3-methylthio-benzoylformate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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